Cas no 1460-46-4 (Benzeneacetic acid, a-cyclopropyl-a-hydroxy-)

• Product Name: Benzeneacetic acid, a-cyclopropyl-a-hydroxy-
• CAS No: 1460-46-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 140253
• PubChem ID: 15093
• Update Time: 2025-04-19

Benzeneacetic acid, a-cyclopropyl-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-cyclopropyl-a-hydroxy-
• 2-cyclopropyl-2-hydroxy-2-phenylacetic acid
• α-Cyclopropyl-α-hydroxybenzeneacetic acid
• α-Cyclopropylmandelic acid
• α-Phenylcyclopropaneglycolic acid
• cyclopropyl(hydroxy)phenylacetic acid
• alpha-Cyclopropyl-alpha-hydroxybenzeneacetic acid
• alpha-Cyclopropylmandelic acid
• SCHEMBL2764040
• BRN 2099019
• DTXSID10932747
• MANDELIC ACID, alpha-CYCLOPROPYL-
• Cyclopropylphenyl glycollic acid
• 1460-46-4

• Inchi： 1S/C11H12O3/c12-10(13)11(14,9-6-7-9)8-4-2-1-3-5-8/h1-5,9,14H,6-7H2,(H,12,13)
• InChI Key： APPYFFBRMGXDFO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives